6-[(4-Fluorophenoxy)methyl]-3-(2-methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C18H15FN4OS
• Molecular Weight: 354.4 g/mol
• IUPAC Name: 6-[(4-fluorophenoxy)methyl]-3-[(2-methylphenyl)methyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C18H15FN4OS/c1-12-4-2-3-5-13(12)10-16-20-21-18-23(16)22-17(25-18)11-24-15-8-6-14(19)7-9-15/h2-9H,10-11H2,1H3
• InChI Key: FNUFAGBSWKSNRT-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1CC2=NN=C3N2N=C(S3)COC4=CC=C(C=C4)F

Description

6-[(4-Fluorophenoxy)methyl]-3-(2-methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in the field of scientific research due to its potential use in various applications. This compound is a member of the triazolo-thiadiazole family, which has been extensively studied for their pharmacological properties.

Mechanism of Action

The exact mechanism of action of 6-[(4-Fluorophenoxy)methyl]-3-(2-methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it is believed that this compound exerts its pharmacological effects by modulating various signaling pathways in the body. For example, it has been shown to inhibit the activation of NF-κB, a transcription factor that plays a crucial role in the regulation of inflammation. It has also been shown to inhibit the activity of various enzymes, such as COX-2 and MMP-9, which are involved in the pathogenesis of cancer and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. It has been shown to have potent anti-inflammatory effects by inhibiting the production of various pro-inflammatory cytokines, such as TNF-α and IL-6. In addition, it has also been shown to have anti-cancer effects by inducing apoptosis and inhibiting cell proliferation. Furthermore, this compound has also been shown to have anti-microbial effects by inhibiting the growth of various bacteria and fungi.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 6-[(4-Fluorophenoxy)methyl]-3-(2-methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its high potency and selectivity. This compound has been shown to have potent pharmacological effects at low concentrations, which makes it an attractive candidate for drug development. However, one of the major limitations of using this compound is its poor solubility in water, which can limit its bioavailability and efficacy in vivo.

Future Directions

There are several future directions for the research on 6-[(4-Fluorophenoxy)methyl]-3-(2-methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One of the major areas of research is the development of more efficient synthesis methods to improve the yield and purity of the final product. Another area of research is the optimization of the pharmacological properties of this compound to improve its efficacy and reduce its toxicity. Furthermore, this compound can also be used as a lead compound for the development of novel drugs with improved pharmacological properties. Finally, the use of this compound as a fluorescent probe for the detection of metal ions in biological systems can also be explored further.
In conclusion, this compound is a promising compound that has shown potential in various applications. Its high potency and selectivity make it an attractive candidate for drug development, while its fluorescent properties make it an attractive candidate for the detection of metal ions. Further research is needed to fully understand the mechanism of action and optimize the pharmacological properties of this compound for its potential use in various applications.

Synthesis Methods

The synthesis of 6-[(4-Fluorophenoxy)methyl]-3-(2-methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves a multi-step process that starts with the reaction of 2-methylbenzylamine with 4-fluorobenzaldehyde to form an imine intermediate. This intermediate is then reacted with thiocarbohydrazide to form the triazolo-thiadiazole ring system. Finally, the resulting compound is reacted with chloromethyl phenyl ether to introduce the phenoxy methyl group. The yield of the final product is around 70% with a purity of over 95%.

Scientific Research Applications

6-[(4-Fluorophenoxy)methyl]-3-(2-methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its potential use in various applications. One of the major areas of research is in the field of medicinal chemistry, where this compound has shown promising results as a potential drug candidate for the treatment of various diseases. It has been shown to have potent anti-inflammatory, anti-cancer, and anti-microbial activities. In addition, this compound has also been studied for its potential use as a fluorescent probe for the detection of metal ions in biological systems.